Cas no 16065-50-2 (7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide)

7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide structure
16065-50-2 structure
Product Name:7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide
CAS No:16065-50-2
MF:C7H6O2S
MW:154.186340808868
CID:169074
PubChem ID:328858
Update Time:2025-04-19

7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide Chemical and Physical Properties

Names and Identifiers

    • 7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide
    • 7λ<sup>6</sup>-thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
    • 2H-Benzo[b]thiete1,1-dioxide
    • 2H-Benzo< b> thiet-1,1-dioxid
    • 2H-Benzo< b> thiete-1,1-dioxid
    • 7-Thiabicyclo(4.2.0)octa-1,3,5-triene 7,7-dioxide
    • AC1L73IZ
    • AG-E-10212
    • Benzothiete 1,1-dioxide
    • CTK4D0530
    • NSC309699
    • 7$l^{6}-thiabicyclo[4.2.0]octa-1(6),2,4-triene 7,7-dioxide
    • NSC-309699
    • VSY2UG5ZKL
    • NSC 309699
    • 7-Thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
    • 7lambda6-thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
    • 16065-50-2
    • DTXSID70166960
    • UNII-VSY2UG5ZKL
    • Inchi: 1S/C7H6O2S/c8-10(9)5-6-3-1-2-4-7(6)10/h1-4H,5H2
    • InChI Key: MOLVQFOPTPGHIG-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C1)(=O)=O

Computed Properties

  • Exact Mass: 154.00888
  • Monoisotopic Mass: 154.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.436
  • Boiling Point: 364°Cat760mmHg
  • Flash Point: 242.4°C
  • Refractive Index: 1.628
  • PSA: 34.14
  • LogP: 2.05470
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